Cas no 1437319-65-7 (N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine)

• Product Name: N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine
• CAS No: 1437319-65-7
• MF: C₁₁H₂₄BNO₂
• MW: 213.12476348877
• CID: 6366075
• PubChem ID: 130477598
• Update Time: 2025-06-13

N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine Chemical and Physical Properties

Names and Identifiers

• N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine
• 1437319-65-7
• N,N-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propan-1-amine
• EN300-4576128
• dimethyl[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propyl]amine

• Inchi： 1S/C11H24BNO2/c1-10(2)11(3,4)15-12(14-10)8-7-9-13(5)6/h7-9H2,1-6H3
• InChI Key： BLVNCUATODEXEE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1CCCN(C)C

Computed Properties

• Exact Mass: 213.1900092g/mol
• Monoisotopic Mass: 213.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 237.5±23.0 °C(Predicted)
• pka: 9.85±0.28(Predicted)

Additional information on N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine

Comprehensive Overview of N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine (CAS No. 1437319-65-7)

N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine (CAS No. 1437319-65-7) is a specialized boron-containing compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the class of dioxaborolane derivatives, which are widely studied for their role in organic synthesis, materials science, and pharmaceutical research. The presence of both amine and boronate ester functional groups in its structure makes it a valuable intermediate for constructing complex molecular architectures.

One of the most intriguing aspects of N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine is its potential in cross-coupling reactions, a topic frequently searched by chemists and researchers. The compound’s boronate ester moiety is particularly useful in Suzuki-Miyaura coupling, a widely employed method for forming carbon-carbon bonds. This reaction is pivotal in the synthesis of biaryl compounds, which are foundational in agrochemicals, pharmaceuticals, and advanced materials. As the demand for sustainable and efficient synthetic methods grows, this compound’s role in green chemistry is increasingly highlighted.

In the realm of drug discovery, N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine has emerged as a key building block for boron-based therapeutics. Boron’s ability to form stable covalent bonds with biological targets has led to its incorporation into protease inhibitors and anticancer agents. Researchers are particularly interested in its potential to enhance drug bioavailability and target specificity, addressing common challenges in modern pharmacology. The compound’s lipophilic nature and steric hindrance properties further contribute to its utility in designing next-generation pharmaceuticals.

Another area where CAS No. 1437319-65-7 shines is in the development of functional materials. Its incorporation into polymeric networks and coordination complexes has opened new avenues for creating self-healing materials and stimuli-responsive systems. These applications align with the growing interest in smart materials and adaptive technologies, which are frequently searched topics in materials science forums. The compound’s thermal stability and compatibility with various solvents make it a preferred choice for researchers exploring advanced coatings and electronic materials.

The synthesis and handling of N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine require careful consideration of its reactivity profile. While it is not classified as a hazardous material, proper storage conditions (e.g., under inert atmosphere) are recommended to maintain its stability. This aligns with the broader industry trend toward safe chemical practices and laboratory sustainability, topics that resonate strongly with today’s scientific community.

In summary, N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-propanamine (CAS No. 1437319-65-7) is a multifaceted compound with applications spanning organic synthesis, pharmaceutical development, and materials engineering. Its unique structural features and compatibility with modern synthetic methodologies position it as a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this compound, its relevance in addressing contemporary scientific challenges is expected to grow.